Cas no 72601-11-7 (2-Pentynoic acid, 4-hydroxy-4-methyl-, ethyl ester)

• Product Name: 2-Pentynoic acid, 4-hydroxy-4-methyl-, ethyl ester
• CAS No: 72601-11-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 543685
• PubChem ID: 11228926
• Update Time: 2025-04-19

2-Pentynoic acid, 4-hydroxy-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-hydroxy-4-methyl-, ethyl ester
• ethyl 4-hydroxy-4-methylpent-2-ynoate
• 4-hydroxy-4-methyl-pent-2-ynoic acid ethyl ester
• PZMYUPRWUMOPNX-UHFFFAOYSA-N
• FT-0768030
• DTXSID20459359
• ethyl 4-hydroxy-4-methyl-2-pentynoate
• EN300-6798848
• SCHEMBL1778910
• 72601-11-7

• Inchi： 1S/C8H12O3/c1-4-11-7(9)5-6-8(2,3)10/h10H,4H2,1-3H3
• InChI Key： PZMYUPRWUMOPNX-UHFFFAOYSA-N
• SMILES： OC(C#CC(=O)OCC)(C)C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53